Cas no 71460-02-1 ((S)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-ynoate)

• Product Name: (S)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-ynoate
• CAS No: 71460-02-1
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD07368399
• CID: 545504
• PubChem ID: 11817013
• Update Time: 2025-04-19

(S)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-ynoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-((tert-butoxycarbonyl)amino)pent-4-ynoate
• (S)-N-Boc-α-propargylglycine methyl ester
• 4-Pentynoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, methylester, (2S)-
• Methyl (2S)-2-(tert-butoxycarbonylamino)pent-4-ynoate
• methyl (S)-2-((tert-butoxycarbonyl)amino)pent-4-ynoate
• N-Boc-Propargylglycine methyl ester
• QPMUXIIQQHTMKO-QMMMGPOBSA-N
• FCH3672086
• N-Boc-3-Ethynyl-L-alanine methyl ester
• AX8251603
• (S)-2-(Boc-amino)-4-pentynoic acid methyl ester
• methyl (S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]pent-4-ynoate
• methyl (S)-
• (S)-methyl 2-(BOC-amino)pent-4-ynoate
• (S)-2-(Boc-amino)-4-pentynoic acid methyl ester ee
• Methyl (2S)-2-[(tert-butoxycarbonyl)amino]-4-pentynoate, AldrichCPR
• WCA46002
• CS-0137050
• (S)-Methyl2-((tert-butoxycarbonyl)amino)pent-4-ynoate
• methyl (S)-2-[[(1,1-dimethylethoxy)-carbonyl]amino]pent-4-ynoate
• 71460-02-1
• AKOS016014579
• SCHEMBL879326
• methyl (2S)-2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-4-pentynoate
• (2S)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-pentynoic acid methyl ester
• MFCD07368399
• DTXSID10473564
• methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pent-4-ynoate
• AC9020
• BS-17502
• Methyl (S)-2-(Boc-amino)-4-pentynoate
• METHYL (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]PENT-4-YNOATE

• MDL： MFCD07368399
• Inchi： 1S/C11H17NO4/c1-6-7-8(9(13)15-5)12-10(14)16-11(2,3)4/h1,8H,7H2,2-5H3,(H,12,14)/t8-/m0/s1
• InChI Key： QPMUXIIQQHTMKO-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)OC)CC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 1.5

Experimental Properties

• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.5 g/l) (25 º C),
• PSA: 64.63000
• LogP: 1.46690